Cas no 1340499-92-4 (N-(1-methoxybutan-2-yl)-3-methylcyclopentan-1-amine)

• Product Name: N-(1-methoxybutan-2-yl)-3-methylcyclopentan-1-amine
• CAS No: 1340499-92-4
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5149397
• PubChem ID: 64500097
• Update Time: 2025-07-17

N-(1-methoxybutan-2-yl)-3-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-methoxybutan-2-yl)-3-methylcyclopentan-1-amine
• Cyclopentanamine, N-[1-(methoxymethyl)propyl]-3-methyl-

• Inchi： 1S/C11H23NO/c1-4-10(8-13-3)12-11-6-5-9(2)7-11/h9-12H,4-8H2,1-3H3
• InChI Key： MLRSUWACTZCMDC-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)NC1CCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 138
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(1-methoxybutan-2-yl)-3-methylcyclopentan-1-amine

Comprehensive Analysis of N-(1-methoxybutan-2-yl)-3-methylcyclopentan-1-amine (CAS No. 1340499-92-4)

N-(1-methoxybutan-2-yl)-3-methylcyclopentan-1-amine (CAS No. 1340499-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1340499-92-4, features a cyclopentane ring substituted with a methyl group and an amine functional group, further modified by a methoxybutyl side chain. Its molecular complexity makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's IUPAC name, N-(1-methoxybutan-2-yl)-3-methylcyclopentan-1-amine, highlights its intricate bonding pattern, which is critical for understanding its potential applications. Recent studies have focused on its role as a precursor in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) targeting agents. Researchers are particularly intrigued by its potential to interact with neurotransmitter systems, though further validation is required.

In the context of drug discovery, CAS 1340499-92-4 has been explored for its structural versatility. The presence of both amine and ether functionalities allows for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry. This aligns with current trends in fragment-based drug design, where small, modular compounds are used to build larger, more effective therapeutics. The compound's lipophilicity and molecular weight also make it a candidate for optimizing blood-brain barrier permeability, a key challenge in CNS drug development.

From a synthetic chemistry perspective, N-(1-methoxybutan-2-yl)-3-methylcyclopentan-1-amine poses interesting challenges and opportunities. Its synthesis typically involves multi-step reactions, including reductive amination and etherification, which are well-documented in peer-reviewed literature. The compound's stability under various pH conditions has also been a topic of investigation, particularly for researchers working on prodrug formulations.

The growing interest in CAS 1340499-92-4 is reflected in its increasing mentions in patent applications and academic publications. For instance, recent patents have highlighted its utility in creating allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Additionally, its potential role in neuroprotective therapies has been explored, though clinical data remains limited.

For researchers and industry professionals, understanding the physicochemical properties of N-(1-methoxybutan-2-yl)-3-methylcyclopentan-1-amine is essential. Its solubility in organic solvents like dichloromethane and ethanol has been well-characterized, facilitating its use in laboratory settings. Moreover, its spectroscopic data (e.g., NMR, IR) is widely available, aiding in compound identification and purity assessment.

In summary, CAS No. 1340499-92-4 represents a compelling case study in modern chemical research. Its structural features and potential applications in drug development and material science make it a compound worth watching. As the scientific community continues to uncover its properties, N-(1-methoxybutan-2-yl)-3-methylcyclopentan-1-amine may well emerge as a cornerstone in next-generation therapeutic agents.